Cas no 131794-27-9 (1,2,5-Oxadiazole-3,4-diamine, mononitrate)

1,2,5-Oxadiazole-3,4-diamine, mononitrate structure
131794-27-9 structure
Product Name:1,2,5-Oxadiazole-3,4-diamine, mononitrate
CAS No:131794-27-9
MF:C2H5N5O4
MW:163.092199087143
CID:1229099
PubChem ID:71340920
Update Time:2025-04-20

1,2,5-Oxadiazole-3,4-diamine, mononitrate Chemical and Physical Properties

Names and Identifiers

    • 1,2,5-Oxadiazole-3,4-diamine, mononitrate
    • nitric acid,1,2,5-oxadiazole-3,4-diamine
    • Nitric acid--1,2,5-oxadiazole-3,4-diamine (1/1)
    • 131794-27-9
    • DTXSID20767981
    • Inchi: 1S/C2H4N4O.HNO3/c3-1-2(4)6-7-5-1;2-1(3)4/h(H2,3,5)(H2,4,6);(H,2,3,4)
    • InChI Key: ZBNPBMCGDJIXIF-UHFFFAOYSA-N
    • SMILES: O1N=C(C(N)=N1)N.O[N+](=O)[O-]

Computed Properties

  • Exact Mass: 163.03415366g/mol
  • Monoisotopic Mass: 163.03415366g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 83.5
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 157Ų
Recommended suppliers
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.